Cas no 2680839-74-9 (1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid
• CAS No: 2680839-74-9
• MF: C₉H₁₄FNO₃
• MW: 203.21076631546
• CID: 5651559
• PubChem ID: 165910413
• Update Time: 2025-05-20

1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid
• 2680839-74-9
• EN300-28272510
• 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H14FNO3/c1-7(12)11-4-2-9(6-10,3-5-11)8(13)14/h2-6H2,1H3,(H,13,14)
• InChI Key： QGHYPUQHVKFVDY-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)O)CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 203.09577147g/mol
• Monoisotopic Mass: 203.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid

1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic Acid: A Comprehensive Overview

1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid, also known by its CAS number 2680839-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of this compound is characterized by a piperidine ring substituted with an acetyl group at position 1 and a fluoromethyl group at position 4, along with a carboxylic acid group at the same position. These structural features make it a unique molecule with distinct chemical and biological properties.

The synthesis of 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid involves a series of well-established organic reactions. The starting material is typically a piperidine derivative, which undergoes acetylation at position 1 to introduce the acetyl group. Subsequently, the fluoromethyl group is introduced at position 4 through nucleophilic substitution or other suitable methods. The carboxylic acid group is either retained or introduced during the synthesis process, depending on the specific pathway employed. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules, thereby enhancing their scalability for industrial applications.

From a pharmacological perspective, 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The fluoromethyl group at position 4 plays a crucial role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on optimizing these properties to improve the compound's bioavailability and reduce potential toxicity.

In addition to its pharmacological applications, 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid has also been explored for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be utilized in the development of advanced sensors and electronic devices. The carboxylic acid group provides a platform for further functionalization, enabling the integration of additional chemical functionalities into the molecule. This versatility makes it an attractive candidate for interdisciplinary research.

The market demand for compounds like 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid is driven by the increasing need for innovative therapeutic agents and advanced materials. According to recent market analyses, the global demand for piperidine derivatives is expected to grow significantly over the next decade, fueled by advancements in drug discovery and materials science. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly investing in the production and characterization of such compounds to meet this growing demand.

In conclusion, 1-Acetyl-4-(fluoromethyl)piperidine-4-carboxylic acid represents a versatile and promising compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a key player in future innovations across industries. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.